Cas no 58471-10-6 (2,3,10-trimethyl-6,7,8,9-tetrahydro-5,8-epiminocyclohepta[b]pyran-4(5H)-one)

• Product Name: 2,3,10-trimethyl-6,7,8,9-tetrahydro-5,8-epiminocyclohepta[b]pyran-4(5H)-one
• CAS No: 58471-10-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 1610786
• PubChem ID: 333105
• Update Time: 2025-04-21

2,3,10-trimethyl-6,7,8,9-tetrahydro-5,8-epiminocyclohepta[b]pyran-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2,3,10-trimethyl-6,7,8,9-tetrahydro-5,8-epiminocyclohepta[b]pyran-4(5H)-one
• DARLINGINE
• 58471-10-6
• C10857
• 4,5,12-trimethyl-6-oxa-12-azatricyclo[7.2.1.02,7]dodeca-2(7),4-dien-3-one
• AC1L7CJ9
• AKOS040734699
• NSC333057
• Q27106338
• DTXSID10318608
• CHEBI:4326
• NSC-333057

• Inchi： 1S/C13H17NO2/c1-7-8(2)16-11-6-9-4-5-10(14(9)3)12(11)13(7)15/h9-10H,4-6H2,1-3H3
• InChI Key： WBTZDCUVPGAROE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C(C2=C1CC1CCC2N1C)=O

Computed Properties

• Exact Mass: 219.126
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: Needles
• Density: 1.19
• Boiling Point: 375.9°C at 760 mmHg
• Flash Point: 181.1°C
• Refractive Index: 1.573

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptapyrans Cycloheptapyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptapyrans